2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide

• IUPAC Name: 2-[benzenesulfonyl(benzyl)amino]-N-(3-chlorophenyl)benzamide
• InChI: InChI=1S/C26H21ClN2O3S/c27-21-12-9-13-22(18-21)28-26(30)24-16-7-8-17-25(24)29(19-20-10-3-1-4-11-20)33(31,32)23-14-5-2-6-15-23/h1-18H,19H2,(H,28,30)
• InChI Key: VNIZPVIHWVOFEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(C2=CC=CC=C2C(=O)NC3=CC(=CC=C3)Cl)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C26H21ClN2O3S
• Molecular Weight: 477.0 g/mol

Description

2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide, also known as BPNH, is a chemical compound that has gained significant attention in the field of scientific research. BPNH is a potent inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which is a key regulator of insulin signaling and glucose homeostasis.

Mechanism of Action

2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide inhibits PTP1B by binding to the active site of the enzyme and preventing it from dephosphorylating its substrates. This leads to an increase in insulin signaling and glucose uptake in cells, which can improve glucose homeostasis and reduce insulin resistance.
Biochemical and Physiological Effects
Studies have shown that 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide can improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity. 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide has also been shown to reduce body weight and adiposity in obese mice. These effects are believed to be due to the inhibition of PTP1B and the consequent improvement in insulin signaling and glucose uptake.

Advantages and Limitations for Lab Experiments

2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide is a potent and selective inhibitor of PTP1B, which makes it a valuable tool for studying the role of this enzyme in insulin signaling and glucose homeostasis. However, 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide and its potential therapeutic applications. One direction is the development of new analogs of 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide that can improve its solubility and reduce its toxicity. Another direction is the evaluation of 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide in clinical trials for the treatment of diabetes and obesity. Finally, the role of PTP1B in other diseases, such as cancer and autoimmune disorders, should be further investigated to identify new therapeutic targets for 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide and related compounds.

Synthesis Methods

2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide can be synthesized using a multi-step process that involves the reaction of 3-chloroaniline with benzylamine, followed by the reaction of the resulting intermediate with phenylsulfonyl chloride and 3-chlorobenzoyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide has been extensively studied for its potential therapeutic applications in the treatment of diabetes and obesity. PTP1B has been identified as a promising target for the development of new drugs that can improve insulin sensitivity and glucose uptake in the body. 2-[benzyl(phenylsulfonyl)amino]-N-(3-chlorophenyl)benzamide has been shown to be a potent and selective inhibitor of PTP1B, which makes it a promising lead compound for the development of new drugs.